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Compound of Interest

3,6-Difluoro-2-
Compound Name:

methylbenzaldehyde
CAS No.: 1378525-21-3
Cat. No.: B2412279

Get Quote

Executive Summary

3,6-Difluoro-2-methylbenzaldehyde (CAS: 1378525-21-3) is a specialized fluorinated
intermediate utilized primarily in the synthesis of complex pharmaceutical scaffolds and
agrochemicals.[1][2][3] Its structural motif—an aldehyde flanked by a methyl group and a
fluorine atom, with a second fluorine at the meta position relative to the aldehyde—imparts
unique electronic and steric properties.[1] However, this substitution pattern also dictates
specific stability concerns, particularly regarding oxidation and nucleophilic susceptibility.[1]

This guide provides a rigorous, evidence-based protocol for the safe handling, storage, and
experimental application of this compound, moving beyond generic safety data to address the
specific chemical behaviors of poly-fluorinated benzaldehydes.

Chemical Identity & Physicochemical Profile[6][7][8]
[9]1[10][11][12][13]
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Property Specification

Chemical Name 3,6-Difluoro-2-methylbenzaldehyde
CAS Number 1378525-21-3

Molecular Formula CsHsF20

Molecular Weight 156.13 g/mol

SMILES Cclc(F)ccc(F)c1C=0

) Liquid or Low-Melting Solid (varies by
Physical State .
purity/temp)

Soluble in DCM, THF, Ethyl Acetate; limited

Solubilit
Y water solubility

Appearance Colorless to pale yellow liquid/solid

Structural Insight: The presence of fluorine atoms at positions 3 and 6 creates an electron-
deficient ring system.[1] The aldehyde group at position 1 is sterically crowded by the 2-methyl
and 6-fluoro substituents.[1] This "ortho-blocking" can retard some nucleophilic attacks but
does not eliminate the risk of air oxidation to the corresponding benzoic acid (3,6-difluoro-2-
methylbenzoic acid).[1]

Hazard Identification & Toxicology (GHS)

While specific toxicological data for this isomer is limited, its profile is derived from the
structure-activity relationship (SAR) of analogous fluorinated benzaldehydes (e.g., 2,6-
difluorobenzaldehyde).[1]

GHS Classification:
o Skin Corrosion/Irritation: Category 2 (H315)[4][5]
» Serious Eye Damage/Eye Irritation: Category 2A (H319)

¢ Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)
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Specific Risks:

o Lachrymator Potential: Benzaldehydes with halogen substituents often exhibit lachrymatory
properties.[1] Handle only in a fume hood.

e Sensitization: Potential skin sensitizer upon prolonged contact.[1]

 Inhalation: Vapors may cause severe respiratory tract irritation due to the reactive aldehyde
moiety.[1]

Storage & Stability Protocols

The primary degradation pathway for 3,6-difluoro-2-methylbenzaldehyde is aerobic
oxidation.[1] The formation of the carboxylic acid impurity can disrupt stoichiometric
calculations in downstream synthesis (e.g., reductive aminations).

Storage Architecture[1]

o Atmosphere: Must be stored under Inert Gas (Nitrogen or Argon).[1][6]
o Temperature: Refrigerate at 2—-8 °C.

» Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation
and cap corrosion.[1]

o Seal: Parafilm or electrical tape over the cap is recommended for long-term storage to
prevent oxygen ingress.[1]

Handling Workflow (DOT Diagram)
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Figure 1: Decision logic for receiving and handling oxidation-sensitive benzaldehydes.

Experimental Handling & Synthesis
Transfer Protocol

Engineering Controls: Always manipulate the neat compound within a certified chemical
fume hood.

Syringe Technique: For liquid handling, use oven-dried glass syringes with stainless steel
needles.[1] Avoid plastic syringes if possible, as benzaldehydes can leach plasticizers over
time, though short contact is generally acceptable.[1]

Weighing: If the compound is solid (or frozen), weigh quickly into a tared flask and
immediately purge with nitrogen.

Reaction Setup (Causality & Rationale)

Solvent Selection: Use anhydrous solvents (DCM, THF) if the downstream reaction involves
moisture-sensitive reagents (e.g., reducing agents like NaBH(OAC)3).

Order of Addition: Add the aldehyde last or as a solution to the reaction mixture to minimize
exposure to air during the setup phase.

Quenching: Fluorinated benzaldehydes can form stable hydrates or hemiacetals.[1] Ensure
rigorous drying (MgS0O4) during workup to recover the aldehyde form if the reaction is
incomplete.

Emergency Response & Waste Disposal
Exposure Response

Eye Contact: Immediately flush with water for 15 minutes.[1][5] Rationale: Fluorinated
organic compounds can be rapidly absorbed; immediate dilution is critical to prevent corneal
damage.[1]

Skin Contact: Wash with soap and water.[1][4][5][7] Do not use organic solvents
(ethanol/acetone) to wash skin, as this may increase transdermal absorption.
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¢ Spill Cleanup: Absorb with vermiculite or sand.[1] Do not use combustible materials
(sawdust).

Emergency Logic (DOT Diagram)

Exposure / Spill

Identify Type
Skin Contact Eye Contact Inhalation

Soap & Water Wash Flush 15 mins Fresh Air
(No Solvents) Seek Medical Aid Support Breathing

Click to download full resolution via product page

Figure 2: Triage workflow for personal exposure incidents.

Disposal

Dispose of as Halogenated Organic Waste. Do not mix with strong oxidizers or acids in the
waste stream.[1] Consult local EHS regulations regarding fluorinated compound disposal, as
Incineration requires specific scrubbing for HF generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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